Found 1 product searching for "

1314890-29-3

"
Best Match
  • TMP269
    In Stock
    • Cat. No.:
    • B612171
    • CAS No.:
    • 1314890-29-3
    • Molecular Formula:
    • C25H21F3N4O3S
    • Molecular Weight:
    • 514.5 g/mol
    Description
    TMP269 is a novel and selective class IIa histone deacetylase (HDAC) inhibitor.